Cas no 2309448-57-3 (2-({2-[(Benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid
• CAS No: 2309448-57-3
• MF: C₂₁H₂₁BrN₂O₆
• MW: 477.305245161057
• CID: 6335904
• PubChem ID: 165830852
• Update Time: 2025-10-30

2-({2-[(Benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309448-57-3
• EN300-7429206
• 2-({2-[(benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid
• 2-({2-[(Benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid

• Inchi： 1S/C21H21BrN2O6/c22-17-8-23-7-6-16(17)21(29-10-18(25)26)11-20(30-14-21)12-24(13-20)19(27)28-9-15-4-2-1-3-5-15/h1-8H,9-14H2,(H,25,26)
• InChI Key： CRNQUTHYBAIWIQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(COC2(CN(C(=O)OCC3C=CC=CC=3)C2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 476.05830g/mol
• Monoisotopic Mass: 476.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid

Introduction to 2-({2-[(Benzyloxycarbonyl)-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic Acid (CAS No. 2309448-57-3)

2-({2-[(Benzyloxycarbonyl)-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid, identified by its CAS number 2309448-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a spirocyclic structure, which is a key feature contributing to its unique chemical and biological properties. The presence of multiple functional groups, including benzyloxycarbonyl, bromopyridine, and oxaaza-spiro moieties, makes this molecule a versatile scaffold for drug discovery and development.

The benzyloxycarbonyl group (Boc) is commonly employed in peptide synthesis as an protecting group for the amine functionality. Its stability under various reaction conditions makes it a preferred choice in multi-step synthetic pathways. In contrast, the bromopyridine moiety introduces a halogenated aromatic ring, which is often utilized as a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the design of novel bioactive compounds.

The spirocyclic core of 2-(2-{[(benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yloxy})acetic acid contributes to its rigidity and conformational stability, which are critical factors in determining its binding affinity to biological targets. This structural motif has been extensively studied for its potential applications in the development of small-molecule inhibitors and modulators. Recent advances in computational chemistry have facilitated the rational design of such spirocyclic compounds by predicting their binding modes and interactions with protein targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The bromopyridine moiety in this compound can serve as a linker to connect different pharmacophoric groups, allowing for the fine-tuning of binding properties to specific kinase targets. For instance, studies have shown that pyridine-based inhibitors can effectively modulate the activity of tyrosine kinases, which are overexpressed in many cancerous cells.

Furthermore, the oxaaza-spiro core provides a unique three-dimensional structure that can enhance the solubility and bioavailability of drug candidates. This is particularly important for oral administration, where poor solubility often limits therapeutic efficacy. The spirocyclic framework also contributes to metabolic stability by minimizing susceptible sites for enzymatic degradation. This property is highly desirable in drug development, as it ensures that the active compound reaches its target site in sufficient quantities to exert its biological effect.

Recent research has highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For example, studies have demonstrated that spirocyclic scaffolds can exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation. The compound 2-(2-{[(benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yloxy})acetic acid is no exception and holds great potential as a building block for future drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyloxycarbonyl group typically precedes the installation of the spirocyclic core, followed by functionalization with the bromopyridine moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions are often employed to construct the complex framework efficiently. These methods not only improve reaction efficiency but also minimize side products, ensuring a cleaner synthetic pathway.

In conclusion, 2-(2-{[(benzyloxy)carbonyl]-7-(3-bromopyridin-4-yl)-5-oxa-2-azaspiro[3.4]octan-7-yloxy})acetic acid (CAS No. 2309448-57-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules targeting various therapeutic areas, particularly cancer and inflammatory diseases. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a crucial role in the next generation of drug discovery efforts.